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Compound of Interest

Compound Name: N-Octylaniline

Cat. No.: B1295330 Get Quote

An in-depth exploration of the synthesis, properties, and applications of N-Octylaniline,

tailored for professionals in chemical research and drug development.

This guide provides a detailed overview of N-Octylaniline (CAS No. 3007-71-4), a secondary

aromatic amine that serves as a versatile intermediate in organic synthesis. With a focus on

practical applications for researchers, this document delves into its chemical and physical

properties, established synthetic and purification protocols, spectroscopic data for

characterization, and its role in various fields, including medicinal chemistry.

Core Compound Properties
N-Octylaniline, also known as N-octyl-N-phenylamine, is characterized by an octyl group

attached to the nitrogen atom of an aniline molecule.[1] This structure imparts specific

physicochemical properties that are valuable in synthetic chemistry.
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Property Value Source

CAS Number 3007-71-4 [1]

Molecular Formula C₁₄H₂₃N [1]

Molecular Weight 205.34 g/mol [1]

Physical Form Liquid [2][3]

Boiling Point 158-158.5 °C at 760 mmHg [2][3]

Flash Point 141.9 °C [2][3]

Purity (typical) 95% [2][3]

Synthesis and Purification
The synthesis of N-Octylaniline can be achieved through several established methods. The

choice of synthetic route often depends on the availability of starting materials, desired scale,

and purity requirements.

Direct N-Alkylation of Aniline
A common and straightforward method for synthesizing N-Octylaniline is the direct alkylation

of aniline with an octyl halide, such as 1-bromooctane. This nucleophilic substitution reaction is

typically performed in the presence of a base to neutralize the hydrohalic acid byproduct.

Experimental Protocol: N-Alkylation of Aniline

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, combine aniline, 1-bromooctane, and a base (e.g., potassium carbonate or

triethylamine). A high-boiling polar aprotic solvent such as dimethylformamide (DMF) or

acetonitrile is a suitable reaction medium.

Reaction Conditions: Heat the reaction mixture to reflux and monitor the progress of the

reaction by thin-layer chromatography (TLC).

Work-up: Upon completion, cool the reaction mixture to room temperature. Partition the

residue between water and an organic solvent like ethyl acetate.
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Extraction and Washing: Separate the organic layer, and wash it sequentially with water and

brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate and

concentrate it under reduced pressure to obtain the crude product.

Reductive Amination
While not explicitly detailed for N-octylaniline in the search results, reductive amination of an

appropriate carbonyl compound with aniline is a general and widely applicable method for

preparing N-alkylanilines.

Nitration of n-Octylbenzene and Subsequent Reduction
An alternative two-step synthesis involves the nitration of n-octylbenzene, followed by the

reduction of the resulting nitro-octylbenzene to N-Octylaniline. This method has been reported

to produce good yields.[4]

Purification

The crude N-Octylaniline obtained from synthesis can be purified by column chromatography

or fractional distillation under reduced pressure to achieve high purity.[5] For extractions

involving noble metals, distillation of the reagent before use is recommended to prevent

emulsion formation.[4]

Reactivity and Mechanistic Insights
The chemical reactivity of N-Octylaniline is primarily dictated by the aniline moiety. The lone

pair of electrons on the nitrogen atom renders the amino group nucleophilic and activates the

aromatic ring toward electrophilic substitution, with a preference for the ortho and para

positions.
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Reactivity of N-Octylaniline
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Caption: Logical relationship of N-Octylaniline's reactivity.

Spectroscopic Characterization
Accurate characterization of N-Octylaniline is crucial for its use in research and development.

The following spectroscopic data are key identifiers.
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Spectroscopic Data Key Features

¹H NMR

Signals corresponding to aromatic protons, a

triplet for the terminal methyl group of the octyl

chain, and a series of multiplets for the

methylene protons are expected.

¹³C NMR

Characteristic signals for the aromatic carbons

and the aliphatic carbons of the octyl chain will

be present.

IR Spectroscopy

Expect characteristic N-H stretching vibrations

in the range of 3300-3500 cm⁻¹, C-N stretching

vibrations, and absorption bands corresponding

to the aromatic ring.

Mass Spectrometry

The mass spectrum will show the molecular ion

peak and characteristic fragmentation patterns

for N-alkylanilines, confirming the molecular

weight and structure.

Note: Specific spectral data can be found in databases such as PubChem and the NIST

WebBook.[1][6]

Applications in Research and Drug Development
N-alkylanilines, including N-Octylaniline and its isomers, are valuable intermediates in the

synthesis of a wide range of organic molecules.

Synthetic Intermediates: They are used in the production of dyes, agrochemicals, and

pharmaceuticals.

Metal Extraction: N-n-octylaniline has been investigated as a reagent for the liquid-liquid

extraction of yttrium(III).[5] The related compound, 4-octylaniline, has been used for the

extraction of ruthenium(IV).[7]

Bioactive Molecules: The structural isomer, 4-octylaniline, has been utilized in the synthesis

of selective benzimidazole-based analogs of sphingosine-1-phosphate, which are of interest

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/N-Octylaniline
https://webbook.nist.gov/cgi/inchi?ID=C3007714&Mask=80
https://www.benchchem.com/product/b1295330?utm_src=pdf-body
https://www.benchchem.com/product/b1295330?utm_src=pdf-body
https://scispace.com/pdf/n-n-octylaniline-as-a-new-reagent-for-analytical-liquid-4cgovyvq7p.pdf
https://www.sigmaaldrich.com/CH/fr/product/aldrich/233528
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295330?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


in drug discovery.[7][8]

Liquid Crystals: 4-Octylaniline has also been explored for its use in the synthesis of liquid

crystals.

Applications of N-Octylaniline and Isomers
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Caption: Key application areas for N-Octylaniline and its isomers.

Safety and Handling
N-Octylaniline is associated with several hazards and should be handled with appropriate

safety precautions.

GHS Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319

(Causes serious eye irritation), H335 (May cause respiratory irritation).[2][3]

Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P264

(Wash skin thoroughly after handling), P270 (Do not eat, drink or smoke when using this

product), P280 (Wear protective gloves/protective clothing/eye protection/face protection).[2]

[3]

It is recommended to store N-Octylaniline at 4°C, protected from light.[2][3] Always consult the

Safety Data Sheet (SDS) before handling this chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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